Cas no 181478-00-2 (4-Pentynoic acid, 2-(2-propynyl)-, methyl ester)

• Product Name: 4-Pentynoic acid, 2-(2-propynyl)-, methyl ester
• CAS No: 181478-00-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 1373341
• PubChem ID: 12014811
• Update Time: 2025-04-20

4-Pentynoic acid, 2-(2-propynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid, 2-(2-propynyl)-, methyl ester
• VTWMVSNABLUVLZ-UHFFFAOYSA-N
• Methyl 2-(2-propynyl)-4-pentynoate
• SCHEMBL7854706
• methyl 2-(prop-2-yn-1-yl)pent-4-ynoate
• E85948
• MFCD32173195
• methyl2-(prop-2-yn-1-yl)pent-4-ynoate
• 181478-00-2
• methyl 2-prop-2-ynylpent-4-ynoate

• Inchi： 1S/C9H10O2/c1-4-6-8(7-5-2)9(10)11-3/h1-2,8H,6-7H2,3H3
• InChI Key： VTWMVSNABLUVLZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC#C)CC#C)=O

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3